Cas no 5892-70-6 (Benzenamine,4-(1-methylethyl)-, hydrochloride (1:1))

• Product Name: Benzenamine,4-(1-methylethyl)-, hydrochloride (1:1)
• CAS No: 5892-70-6
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• CID: 380601
• PubChem ID: 22149252
• Update Time: 2025-04-19

Benzenamine,4-(1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1-methylethyl)-, hydrochloride (1:1)
• Acetic acid, 2-[[1-(phenylmethyl)-1H-benzimidazol-2-yl]thio]-, hydrazide
• Cumidine hydrochloride [MI]
• 4-Isopropylaniline hydrochloride
• beta-(4-Aminophenyl)propane hydrochloride
• XEOJZJNVYHVKFQ-UHFFFAOYSA-N
• 4-Aminocumene hydrochloride
• UNII-9L85311JHC
• p-cumidine hydrochloride
• Q27272700
• 5892-70-6
• 9L85311JHC
• p-Isopropylaniline hydrochloride
• 4-Amino-1-isopropylbenzene hydrochloride
• Benzenamine, 4-(1-methylethyl)-, hydrochloride
• 4-propan-2-ylaniline;hydrochloride
• SCHEMBL1586648
• .BETA.-(4-AMINOPHENYL)PROPANE HYDROCHLORIDE
• Cumidine hydrochloride
• Cumidine, hydrochloride

• Inchi： 1S/C9H13N.ClH/c1-7(2)8-3-5-9(10)6-4-8;/h3-7H,10H2,1-2H3;1H
• InChI Key： XEOJZJNVYHVKFQ-UHFFFAOYSA-N
• SMILES： Cl.NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 312.10468
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 72.94